6-(2,6-Dimethylphenoxy)hexan-1-ol

• IUPAC Name: 6-(2,6-dimethylphenoxy)hexan-1-ol
• InChI: InChI=1S/C14H22O2/c1-12-8-7-9-13(2)14(12)16-11-6-4-3-5-10-15/h7-9,15H,3-6,10-11H2,1-2H3
• InChI Key: CCOXDGXQRABTMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCCCCCCO
• Molecular Formula: C14H22O2
• Molecular Weight: 222.32 g/mol

Description

6-(2,6-Dimethylphenoxy)hexan-1-ol is an aliphatic alcohol derivative featuring a hexanol backbone substituted with a 2,6-dimethylphenoxy group.

The 2,6-dimethylphenoxy moiety is notable for its steric and electronic effects, which enhance hydrophobic interactions with biological targets, as observed in sodium channel blockers and antimyotonic agents . This structural motif is shared with several pharmacologically active compounds, underscoring its relevance in medicinal chemistry.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Physicochemical Properties

The table below compares 6-(2,6-dimethylphenoxy)hexan-1-ol with key analogs, emphasizing substituent variations and their implications:

Compound Name	Structural Features	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	LogP (Estimated)	Source
6-(2,6-Dimethylphenoxy)hexan-1-ol	Hexanol backbone, 2,6-dimethylphenoxy	C₁₄H₂₂O₂	222.3	2,6-dimethylphenoxy, -OH	~3.5
6-(2,5-Dimethylphenoxy)hexan-1-ol	Hexanol backbone, 2,5-dimethylphenoxy	C₁₄H₂₂O₂	222.3	2,5-dimethylphenoxy, -OH	~3.3
HBK14 (Piperazine derivative)	Ethoxyethyl-piperazine, 2,6-dimethylphenoxy	C₂₄H₃₂N₂O₃Cl	441.0	2,6-dimethylphenoxy, Cl	~4.8
Compound III (Mexiletine analog)	Propanamine backbone, 2,6-dimethylphenoxy	C₁₃H₂₁NO	207.3	2,6-dimethylphenoxy, -NH₂	~2.9
6-((4,6-Dichloropyrimidin-2-yl)amino)hexan-1-ol	Hexanol backbone, pyrimidine substituent	C₁₀H₁₅Cl₂N₃O	280.2	4,6-dichloropyrimidinyl, -OH	~1.8

Key Observations :

• Backbone Variations : Piperazine derivatives (e.g., HBK14) exhibit significantly higher molecular weights and logP values due to additional aromatic and heterocyclic groups, which may improve target affinity but reduce solubility .
• Functional Group Impact: The hexanol chain in the target compound provides greater hydrophilicity compared to shorter-chain analogs like Compound III (propanamine), balancing lipophilicity and solubility .

Pharmacological Activity

Sodium Channel Blocking and Antimyotonic Effects

• Compound III (Mexiletine analog): Displays potent use-dependent sodium channel blockade (IC₅₀ = 15 µM), attributed to its 2,6-dimethylphenoxy group and optimal chain length for hydrophobic interactions with channel residues .
• HBK14 and HBK15: These piperazine derivatives demonstrate antimyotonic activity in murine models, with HBK14 (2,6-dimethylphenoxy) showing enhanced efficacy over analogs with chlorine substitutions .
• The hexanol chain may prolong half-life compared to shorter-chain analogs but require higher concentrations for equivalent potency.